1H-Cyclopenta[e]imidazo[1,5-a]pyrazine

• CAS No.: 154689-18-6
• Molecular Formula: C9H7N3
• Molecular Weight: 157.176
• InChI: InChI=1S/C9H7N3/c1-2-8-9(3-1)12-6-10-4-7(12)5-11-8/h1-5H,6H2
• InChI Key: UCVAZMBAYOXQTC-UHFFFAOYSA-N
• SMILES: C1N=CC2=CN=C3C=CC=C3N21
• Synonyms: 1H-Cyclopent[e]imidazo[1,5-a]pyrazine (9CI)

Description

1H-Cyclopenta[e]imidazo[1,5-a]pyrazine is a fused heterocyclic compound comprising a five-membered imidazole ring and a six-membered pyrazine ring bridged by a shared nitrogen atom (Figure 1). This scaffold belongs to the azaindolizine family and is distinct from its isomer, imidazo[1,2-a]pyrazine, which has a more extensively studied pharmacological profile . Its synthesis often involves multistep reactions with TosMIC (toluenesulfonylmethyl isocyanide) or mesoionic intermediates, though challenges in generating structural diversity persist .

Comparison with Similar Compounds

Imidazo[1,2-a]pyrazine

• Core Structure : Unlike the [1,5-a] isomer, imidazo[1,2-a]pyrazine has an imidazole fused at the 1,2-positions of the pyrazine ring. This structural difference alters electronic properties and binding affinities.
• Biological Activity : Imidazo[1,2-a]pyrazine derivatives exhibit antibronchospastic, uterine-relaxing, and cardiac-stimulating effects . They also serve as intermediates in synthesizing 8-arylated derivatives via Grignard reactions .
• Pharmacological Relevance : While imidazo[1,5-a]pyrazine derivatives target kinases and PDE10, imidazo[1,2-a]pyrazines show broader therapeutic applications, including TLR7/8 modulation .

Pyrazolo[1,5-a]quinoxaline

• Core Structure: Replacing the imidazole ring with a pyrazole results in pyrazolo[1,5-a]quinoxaline, which shares a hydrophobic alkyl chain motif with imidazo[1,5-a]pyrazine but lacks the bridgehead nitrogen .
• Optimal activity requires alkyl chains of 4–5 carbons, highlighting the role of lipophilicity .

Tetrahydroimidazo[1,2-a]pyrazine

• Core Structure : Partial saturation of the pyrazine ring enhances conformational flexibility compared to fully aromatic imidazo[1,5-a]pyrazine.
• Biological Activity : Tetrahydroimidazo[1,2-a]pyrazine derivatives show 10-fold improved potency as NaV1.7 inhibitors over imidazo[1,5-a]pyrazine, underscoring the impact of ring saturation on target engagement .